Cas no 90267-87-1 (1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-)

• Product Name: 1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
• CAS No: 90267-87-1
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 790489
• PubChem ID: 10801786
• Update Time: 2025-04-19

1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
• 10-(2,5-dioxopyrrol-1-yl)decanoic acid
• CHEMBL49831
• DTXSID30445147
• BDBM50471007
• 90267-87-1

• Inchi： 1S/C14H21NO4/c16-12-9-10-13(17)15(12)11-7-5-3-1-2-4-6-8-14(18)19/h9-10H,1-8,11H2,(H,18,19)
• InChI Key： KUSRFCYGKCEASX-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.7Ų